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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzenediazonium

Cat. No.: B093544 Get Quote

An In-depth Technical Guide to 2-Methyl-4-
nitrobenzenediazonium
This technical guide provides a comprehensive overview of the molecular structure, molecular

weight, and synthesis of 2-Methyl-4-nitrobenzenediazonium. This information is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Compound Properties
2-Methyl-4-nitrobenzenediazonium is an aromatic diazonium cation. Diazonium salts are a

class of organic compounds that are widely utilized as intermediates in the synthesis of a

diverse range of organic molecules, particularly in the dye industry and in various coupling

reactions. The presence of the nitro group and the methyl group on the benzene ring influences

the reactivity and stability of the diazonium group.

Molecular Structure and Weight
The molecular structure of 2-Methyl-4-nitrobenzenediazonium consists of a benzene ring

substituted with a methyl group at position 2, a nitro group at position 4, and a diazonium group

at position 1.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b093544?utm_src=pdf-interest
https://www.benchchem.com/product/b093544?utm_src=pdf-body
https://www.benchchem.com/product/b093544?utm_src=pdf-body
https://www.benchchem.com/product/b093544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-Methyl-4-nitrobenzene-1-

diazonium
[1]

Molecular Formula C₇H₆N₃O₂⁺ [1]

Molecular Weight 164.14 g/mol [1]

Synthesis of 2-Methyl-4-nitrobenzenediazonium
The synthesis of 2-Methyl-4-nitrobenzenediazonium is typically achieved through the

diazotization of 2-methyl-4-nitroaniline. This reaction involves treating the precursor amine with

nitrous acid, which is usually generated in situ from sodium nitrite and a strong acid, such as

hydrochloric acid or sulfuric acid, at low temperatures.

Reaction Conditions

Product

2-Methyl-4-nitroaniline

Sodium Nitrite (NaNO₂)

2-Methyl-4-nitrobenzenediazonium
ChlorideHydrochloric Acid (HCl)

0-5 °C

Click to download full resolution via product page

Caption: Synthesis of 2-Methyl-4-nitrobenzenediazonium via diazotization.
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Experimental Protocols
Synthesis of 2-Methyl-4-nitrobenzenediazonium Chloride

This protocol is adapted from established procedures for the diazotization of aromatic amines.

Materials:

2-Methyl-4-nitroaniline

Concentrated Hydrochloric Acid

Sodium Nitrite (NaNO₂)

Distilled Water

Ice

Congo Red indicator paper

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice-salt bath

Procedure:

In the three-necked flask, prepare a suspension of 2-methyl-4-nitroaniline in a mixture of

concentrated hydrochloric acid and water.

Cool the flask to a temperature between 0 °C and 5 °C using an ice-salt bath. It is crucial to

maintain this low temperature throughout the reaction to prevent the decomposition of the
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diazonium salt.

While vigorously stirring the suspension, slowly add a pre-cooled aqueous solution of sodium

nitrite dropwise from the dropping funnel. The rate of addition should be controlled to keep

the temperature of the reaction mixture below 5 °C.

After the complete addition of the sodium nitrite solution, continue stirring the mixture for an

additional 15-30 minutes at the same temperature to ensure the reaction goes to completion.

The completion of the diazotization can be checked by testing a drop of the reaction mixture

with Congo Red paper; the paper should turn blue, indicating the presence of excess nitrous

acid.

The resulting solution contains the 2-Methyl-4-nitrobenzenediazonium chloride and is

typically used immediately in subsequent reactions without isolation, as diazonium salts can

be explosive when dry.

Applications in Research and Development
2-Methyl-4-nitrobenzenediazonium salts are valuable reagents in organic synthesis. They

can undergo a variety of transformations, including:

Sandmeyer Reaction: Replacement of the diazonium group with a halide (Cl, Br) or cyanide

(CN) using copper(I) salts.

Schiemann Reaction: Replacement of the diazonium group with fluorine using fluoroboric

acid (HBF₄).

Gomberg-Bachmann Reaction: Aryl-aryl bond formation.

Azo Coupling: Reaction with activated aromatic compounds to form azo dyes.

The specific substitution pattern of 2-Methyl-4-nitrobenzenediazonium can be exploited to

introduce a 2-methyl-4-nitrophenyl moiety into a target molecule, which is a structural motif

present in some pharmacologically active compounds and functional materials. The reactivity of

this diazonium salt makes it a versatile tool for medicinal chemists and materials scientists in

the development of new molecular entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Substance Registry Services | US EPA [cdxapps.epa.gov]

To cite this document: BenchChem. [Molecular structure and weight of 2-Methyl-4-
nitrobenzenediazonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093544#molecular-structure-and-weight-of-2-methyl-
4-nitrobenzenediazonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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